Cas no 1247550-37-3 (1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene)

• Product Name: 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene
• CAS No: 1247550-37-3
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 6016647
• PubChem ID: 62113860
• Update Time: 2025-10-28

1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene
• 1247550-37-3
• AKOS011393796
• EN300-1133226
• 1-[2-bromo-1-(cyclopropylmethoxy)ethyl]-3-chlorobenzene

• Inchi： 1S/C12H14BrClO/c13-7-12(15-8-9-4-5-9)10-2-1-3-11(14)6-10/h1-3,6,9,12H,4-5,7-8H2
• InChI Key： APYCFQSAYJNEDB-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)Cl)OCC1CC1

Computed Properties

• Exact Mass: 287.99166g/mol
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene

1-2-Bromo-1-(Cyclopropylmethoxy)Ethyl-3-Chlorobenzene: A Comprehensive Overview

The compound 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene (CAS No. 1247550-37-3) is a highly specialized organic molecule with a unique structure that combines bromine, chlorine, and a cyclopropylmethoxy group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by a benzene ring substituted with a bromine atom at position 2, a chlorine atom at position 3, and a cyclopropylmethoxyethyl group at position 1. This combination of functional groups makes it a versatile building block for synthesizing complex molecules with tailored properties.

Recent studies have highlighted the importance of brominated aromatic compounds in the development of novel pharmaceuticals. The presence of the cyclopropylmethoxy group introduces unique steric and electronic properties to the molecule, which can be exploited in drug design to enhance bioavailability and target specificity. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers. The bromine substitution at position 2 plays a pivotal role in modulating the molecule's reactivity and selectivity during chemical transformations.

In terms of synthesis, 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the cyclopropylmethoxy group typically requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods, such as the use of palladium catalysts, have significantly improved the efficiency and scalability of these reactions. These improvements have made the compound more accessible for large-scale production and further research.

The compound's electronic properties, particularly its ability to act as an electron-deficient aromatic system due to the presence of halogens, make it an attractive candidate for applications in organic electronics. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and semiconducting materials. The chlorine substitution at position 3 contributes to the molecule's stability under thermal and photochemical conditions, which is essential for device longevity.

Moreover, the cyclopropylmethoxy group imparts additional functionality to the molecule by introducing strain into the structure. This strain can be harnessed to create reactive intermediates during chemical reactions, enabling the synthesis of complex architectures with high precision. For example, recent studies have demonstrated its utility in forming macrocyclic compounds through ring-closing metathesis reactions.

In conclusion, 1-2-bromo-1-(cyclopropylmethoxy)ethyl-3-chlorobenzene (CAS No. 1247550-37-3) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups and electronic properties positions it as a valuable tool in modern chemistry. As research continues to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.